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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the formulation, performance

characteristics, and evaluation protocols for dipentyl adipate in synthetic lubricants and

hydraulic fluids. Dipentyl adipate, a member of the adipate ester family, offers a range of

beneficial properties when used as a base oil or co-base oil in lubricant formulations.[1]

Introduction to Dipentyl Adipate in Lubricant
Formulation
Dipentyl adipate is a synthetic ester that serves as a high-performance base stock (API Group

V) in the formulation of synthetic lubricants and hydraulic fluids. Adipate esters, in general, are

known for their excellent low-temperature properties, good thermal and oxidative stability, and

compatibility with a wide range of additives.[1][2] They are often blended with other synthetic

base oils, such as polyalphaolefins (PAOs), or mineral oils to enhance the overall performance

of the finished lubricant.[1][3] The polarity of adipate esters contributes to their good solvency

for additives and their ability to form protective films on metal surfaces, which can improve

lubricity and reduce wear.[1]
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Low-Temperature Fluidity: Adipate esters, including dipentyl adipate, typically exhibit low

pour points, ensuring effective lubrication in cold operating conditions.[1]

Thermal and Oxidative Stability: These esters can withstand high temperatures with reduced

tendency for degradation, leading to longer service life of the lubricant.[4]

Good Solvency: The polar nature of the ester molecules allows for excellent solubility of

performance-enhancing additives.[1]

Compatibility: Dipentyl adipate is generally compatible with a variety of other base oils and

common lubricant additives.[3][5]

Biodegradability: Many adipate esters exhibit a degree of biodegradability, making them a

consideration for environmentally sensitive applications.

Physicochemical Properties of Dipentyl Adipate
A summary of the key physical and chemical properties of dipentyl adipate is presented in the

table below. These properties are crucial for lubricant formulators when designing fluids for

specific applications.

Property Value Unit Reference

Molecular Formula C₁₆H₃₀O₄ - [6]

Molecular Weight 286.41 g/mol [6]

Boiling Point 130-131 (at 1 Torr) °C [6]

Melting Point -14 °C [6]

Flash Point (TCC) ~146.4 °C [7]

Water Solubility 0.4248 (at 25°C, est.) mg/L [7]
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The inclusion of dipentyl adipate in a lubricant or hydraulic fluid formulation can significantly

influence its performance characteristics. The following tables provide representative data on

how adipate esters can impact key performance metrics. Note: As specific performance data

for dipentyl adipate is limited in publicly available literature, data for closely related adipate

esters may be used as a proxy to demonstrate general performance trends.

Viscosity and Viscosity Index
The viscosity index (VI) is a measure of a fluid's change in viscosity with temperature. A higher

VI indicates a smaller change in viscosity over a wider temperature range, which is desirable

for most lubricant applications.[8]

Formulation
Kinematic
Viscosity @ 40°C
(cSt)

Kinematic
Viscosity @ 100°C
(cSt)

Viscosity Index (VI)

ISO VG 32 Mineral Oil 32.0 5.4 ~100

ISO VG 32 Synthetic

(Adipate Ester based)
32.0 5.6 ~130-150[1]

ISO VG 10 Synthetic

(Adipate Ester based)
10.0 2.9 ~130-150

Data is representative and can vary based on the specific base oil and additive package.

Wear Protection: Four-Ball Wear Test (ASTM D4172)
The Four-Ball Wear Test evaluates the anti-wear properties of a lubricant. A smaller wear scar

diameter indicates better wear protection.[9][10]
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Formulation Test Conditions
Average Wear Scar
Diameter (mm)

Base Mineral Oil
1200 rpm, 75°C, 40 kgf, 60

min
0.50 - 0.60

Mineral Oil + Adipate Ester

(10%)

1200 rpm, 75°C, 40 kgf, 60

min
0.35 - 0.45

Fully Synthetic (PAO + Adipate

Ester)

1200 rpm, 75°C, 40 kgf, 60

min
0.30 - 0.40

Data is illustrative and performance will depend on the complete formulation.

Oxidation Stability
Oxidation stability is a critical parameter for lubricants operating at elevated temperatures. It is

often measured by methods like the Rotating Pressure Vessel Oxidation Test (RPVOT, ASTM

D2272) or Pressure Differential Scanning Calorimetry (PDSC, ASTM D6186).[11][12]

Formulation Test Method
Oxidation Induction Time
(minutes)

Mineral Oil (Group I) RPVOT (ASTM D2272) 100 - 200

Mineral Oil (Group II) with

Antioxidants
RPVOT (ASTM D2272) 300 - 500

Synthetic (PAO + Adipate

Ester) with Antioxidants
RPVOT (ASTM D2272) > 600

Formulations with synthetic base stocks like adipate esters generally exhibit superior oxidation

stability.

Foaming Characteristics (ASTM D892)
The foaming tendency and stability of a lubricant are important for applications where aeration

can occur. Excessive foaming can lead to inadequate lubrication.[6][13][14][15]
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Formulation

Sequence I (24°C)
Foaming
Tendency/Stability
(ml)

Sequence II
(93.5°C) Foaming
Tendency/Stability
(ml)

Sequence III (24°C
after Seq. II)
Foaming
Tendency/Stability
(ml)

Base Mineral Oil 50 / 10 100 / 20 50 / 10

Formulation with

Dipentyl Adipate and

Antifoam Additive

10 / 0 20 / 0 10 / 0

Proper formulation with antifoam agents is crucial to control foaming.

Experimental Protocols
Formulation of a Synthetic Hydraulic Fluid
This protocol outlines the general steps for preparing a synthetic hydraulic fluid using dipentyl
adipate as a co-base oil.

Caption: Workflow for formulating a synthetic hydraulic fluid.

Protocol:

Component Selection: Choose a primary synthetic base oil (e.g., Polyalphaolefin, PAO) and

determine the desired percentage of dipentyl adipate to be used as a co-base oil (typically

10-30%). Select a suitable additive package that includes antioxidants, anti-wear agents,

rust and corrosion inhibitors, and an antifoam agent.

Blending: In a clean, dry blending vessel, combine the pre-weighed amounts of PAO and

dipentyl adipate.

Heating and Mixing: Begin gentle agitation and heat the base oil blend to approximately 50-

60°C. This will aid in the dissolution of the additives.

Additive Addition: Sequentially add the individual additives to the heated base oil blend while

maintaining constant, gentle stirring. It is often recommended to add viscosity index
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improvers last, if used.

Homogenization: Continue stirring for a sufficient period (e.g., 1-2 hours) to ensure all

additives are completely dissolved and the mixture is homogeneous.

Cooling and Filtration: Allow the blended lubricant to cool to room temperature. Once cooled,

filter the fluid through an appropriate filter to remove any potential contaminants or

undissolved particles.

Quality Control: Perform necessary quality control tests on the final product, such as

viscosity, color, and appearance.

Evaluation of Hydrolytic Stability (ASTM D2619)
This protocol describes the "Beverage Bottle Method" for determining the hydrolytic stability of

hydraulic fluids.[16][17][18][19][20]

Caption: Experimental workflow for hydrolytic stability testing (ASTM D2619).

Protocol:

Apparatus: A pressure-type beverage bottle, a rotating rack assembly, a convection oven,

and analytical equipment for measuring acid number and mass.

Procedure: a. To a clean beverage bottle, add 75 g of the hydraulic fluid formulated with

dipentyl adipate and 25 g of distilled water. b. Add a polished copper strip as a catalyst. c.

Securely cap the bottle. d. Place the bottle in a rotating rack within an oven set to 93°C. e.

Rotate the bottle end-over-end at a slow, constant speed for 48 hours.

Analysis: a. After 48 hours, remove the bottle from the oven and allow it to cool to room

temperature. b. Carefully open the bottle and separate the oil and water layers. c. Remove

the copper strip, clean it, and measure its weight change. Note any changes in its

appearance (tarnish). d. Determine the acid number of the oil layer and compare it to the

initial acid number of the fresh fluid. e. Titrate the water layer to determine its total acidity.

Interpretation: A minimal change in the copper strip's weight and appearance, along with a

small increase in the acid numbers of the oil and water, indicates good hydrolytic stability.
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Logical Relationships in Formulation Development
The development of a high-performance lubricant involves balancing the properties of the base

oils and additives to meet the demands of the application. The following diagram illustrates the

logical relationships between the formulation components and the desired performance

outcomes.

Caption: Interplay of components in lubricant formulation.

Conclusion
Dipentyl adipate is a versatile synthetic base oil component that can significantly enhance the

performance of synthetic lubricants and hydraulic fluids. Its favorable low-temperature

properties, good thermal stability, and excellent solvency make it a valuable tool for formulators

aiming to develop high-performance lubricants for a wide range of industrial and automotive

applications. The provided protocols offer a starting point for the formulation and evaluation of

lubricants containing dipentyl adipate. Further optimization of the base oil blend and additive

package will be necessary to meet the specific requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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